Xanthones
Xanthones are a class of naturally occurring polyphenolic compounds known for their diverse biological activities and potential health benefits. Structurally, xanthones consist of a polycyclic aromatic ring system with four carbons in the central ring, often forming a bridge between two benzene rings. These molecules are widely found in various plants such as mangosteen, turmeric, and ginger, contributing to their distinctive flavors and colors.
In recent years, extensive research has highlighted xanthones' antioxidant, anti-inflammatory, and antimicrobial properties. Their ability to scavenge free radicals makes them effective against oxidative stress, a key factor in the development of chronic diseases such as cancer and diabetes. Additionally, some xanthones exhibit potential therapeutic effects on neurological disorders due to their neuroprotective activities.
Due to these bioactive characteristics, xanthones are increasingly being explored for their applications in pharmaceuticals, cosmetics, and functional foods. Their natural sources make them a sustainable alternative in product development, offering both efficacy and safety.
